Cas no 843622-07-1 (4-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine)

4-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine structure
843622-07-1 structure
Product Name:4-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine
CAS No:843622-07-1
MF:C12H11N3OS
MW:245.300240755081
MDL:MFCD03848202
CID:3056805
PubChem ID:938433
Update Time:2025-04-21

4-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(6-Methoxy-1H-indol-3-yl)-thiazol-2-ylamine
    • 843622-07-1
    • SR-01000325178
    • ALBB-015074
    • 4-(6-methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine
    • VS-02656
    • BBL010744
    • MFCD03848202
    • 2-thiazolamine, 4-(6-methoxy-1H-indol-3-yl)-
    • CS-0313131
    • 4-(6-Methoxy-1H-indol-3-yl)thiazol-2-amine
    • AKOS000303008
    • SR-01000325178-1
    • STK801754
    • 4-(6-Methoxy-1H-indol-3-yl)-2-thiazolamine
    • H30973
    • 4-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine
    • MDL: MFCD03848202
    • Inchi: 1S/C12H11N3OS/c1-16-7-2-3-8-9(5-14-10(8)4-7)11-6-17-12(13)15-11/h2-6,14H,1H3,(H2,13,15)
    • InChI Key: VMQWROWIGUGMDA-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1=CNC2C=C(C=CC1=2)OC

Computed Properties

  • Exact Mass: 245.06228316g/mol
  • Monoisotopic Mass: 245.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 92.2Ų

4-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

4-(6-Methoxy-1H-indol-3-yl)-1,3-thiazol-2-amine Pricemore >>

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